Cas no 84328-66-5 (3-(2,2,2-trifluoroethoxy)benzonitrile)

3-(2,2,2-trifluoroethoxy)benzonitrile structure
84328-66-5 structure
Product Name:3-(2,2,2-trifluoroethoxy)benzonitrile
CAS No:84328-66-5
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD09907644
CID:1822660
PubChem ID:13004564
Update Time:2025-04-21

3-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2,2-trifluoroethoxy)benzonitrile
    • CS-0208833
    • 84328-66-5
    • MFCD09907644
    • BUBZNWCCBZXQDP-UHFFFAOYSA-N
    • BS-29620
    • DTXSID10514825
    • AKOS000196108
    • MDL: MFCD09907644
    • Inchi: 1S/C9H6F3NO/c10-9(11,12)6-14-8-3-1-2-7(4-8)5-13/h1-4H,6H2
    • InChI Key: BUBZNWCCBZXQDP-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC=C(C#N)C=1)(F)F

Computed Properties

  • Exact Mass: 201.04014830g/mol
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33Ų

3-(2,2,2-trifluoroethoxy)benzonitrile Pricemore >>

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